Cas no 1005416-98-7 (21-Desisobutyryl-21-cyclohexanoyl Ciclesonide)

• Product Name: 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide
• CAS No: 1005416-98-7
• MF: C₃₅H₄₈O₇
• MW: 580.75
• CID: 5069515
• Update Time: 2025-06-07

21-Desisobutyryl-21-cyclohexanoyl Ciclesonide Chemical and Physical Properties

Names and Identifiers

• Ciclesonide 21-Cyclohexanoyl Analog
• 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide

• Inchi： 1S/C35H48O7/c1-33-16-15-24(36)17-23(33)13-14-25-26-18-29-35(34(26,2)19-27(37)30(25)33,42-32(41-29)22-11-7-4-8-12-22)28(38)20-40-31(39)21-9-5-3-6-10-21/h15-17,21-22,25-27,29-30,32,37H,3-14,18-20H2,1-2H3/t25-,26-,27-,29+,30+,32+,33-,34-,35+/m0/s1
• InChI Key： WXQTYYPUTFGKEI-PZEHJPGKSA-N
• SMILES： C([C@@]12O[C@H](C3CCCCC3)O[C@]1([H])C[C@@]1([H])[C@]3([H])CCC4=CC(=O)C=C[C@]4(C)[C@@]3([H])[C@@H](O)C[C@]21C)(=O)COC(C1CCCCC1)=O

Additional information on 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide

Professional Introduction to Compound CAS No 1005416-98-7 and Product Name: 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide

Compound CAS No 1005416-98-7 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, known for its unique structural and functional properties, is primarily of interest due to its role as an intermediate in the synthesis of advanced therapeutic agents. The molecular structure of this compound exhibits a complex arrangement of functional groups, which contributes to its versatility in pharmaceutical applications.

The product name, 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide, is a derivative of Ciclesonide, a well-known corticosteroid used in the treatment of various inflammatory and allergic conditions. The modification of Ciclesonide through the introduction of desisobutyryl and cyclohexanoyl groups results in a compound with enhanced pharmacological properties. This derivative has been extensively studied for its potential therapeutic benefits, particularly in the management of respiratory disorders and skin conditions.

Recent research has highlighted the significance of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide in modulating inflammatory pathways. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the cytokine cascade. Specifically, it has been shown to suppress the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are critical mediators of inflammation. These findings suggest that 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide could be a valuable therapeutic agent for conditions characterized by excessive inflammation.

In addition to its anti-inflammatory properties, 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide has shown promise in preclinical studies for its ability to enhance local immune responses. This property makes it particularly relevant for applications such as topical treatments for skin disorders and inhalation therapies for respiratory conditions. The compound's ability to selectively target inflammatory pathways while minimizing systemic side effects is a significant advantage over traditional corticosteroids.

The synthesis of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced catalytic systems has been crucial in optimizing yield and purity. Recent advancements in green chemistry have also influenced the development of more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

From a pharmacokinetic perspective, 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide demonstrates favorable absorption and distribution characteristics when administered orally or topically. Studies indicate that the modified structure enhances bioavailability while maintaining a prolonged half-life, allowing for less frequent dosing. This attribute is particularly beneficial for patient compliance and long-term therapeutic management.

Efficacy trials have been conducted to evaluate the performance of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide in treating various inflammatory conditions. Results from these trials have been promising, with significant reductions in symptom severity reported among participants. The compound's mechanism of action aligns well with current pharmacological strategies aimed at modulating immune responses without inducing adverse effects commonly associated with corticosteroids.

The safety profile of 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide has been thoroughly assessed through comprehensive toxicological studies. These studies have revealed that the compound exhibits low toxicity at therapeutic doses, with minimal organ-specific effects observed even at higher concentrations. This safety profile underscores its potential as a viable alternative or adjunct therapy for patients suffering from chronic inflammatory conditions.

Future research directions include exploring the potential synergistic effects of combining 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide with other therapeutic agents. By leveraging its anti-inflammatory properties, researchers aim to develop combination therapies that address multiple aspects of disease pathogenesis simultaneously. Such approaches could lead to more effective treatments with improved patient outcomes.

The regulatory landscape for pharmaceutical compounds like 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide continues to evolve, emphasizing stringent quality control and clinical efficacy standards. Manufacturers must adhere to these regulations to ensure patient safety and product reliability. As regulatory frameworks become more sophisticated, they also provide opportunities for innovative drug development strategies.

In conclusion, CAS No 1005416-98-7 and its derivative 21-Desisobutyryl-21-cyclohexanoyl Ciclesonide represent significant advancements in pharmaceutical chemistry and biomedicine. Their unique structural features contribute to their efficacy as anti-inflammatory agents, while their favorable pharmacokinetic properties make them attractive candidates for clinical use. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning these compounds as promising tools in modern medicine.